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Compound Name: Relmapirazin
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Relmapirazin, also known by its trade name Lumitrace® (MB-102), is a novel, water-soluble
fluorescent tracer agent developed for the real-time, point-of-care measurement of glomerular
filtration rate (GFR).[1][2][3] It is characterized by its high fluorescence, excellent chemical and
photostability, and specific pharmacokinetic properties, including negligible protein binding and
metabolism, and exclusive elimination via glomerular filtration.[1][4] While Relmapirazin is
clinically validated for in vivo GFR assessment, its application in ex vivo fluorescence
microscopy of kidney tissue has not been documented in peer-reviewed literature.

This document provides a comprehensive overview of Relmapirazin's known properties and
presents a hypothetical, exploratory protocol for its use in fluorescence microscopy of kidney
tissue. This guide is intended for researchers interested in investigating the potential of
Relmapirazin as a fluorescent probe for kidney tissue imaging.

Physicochemical and Spectral Properties of
Relmapirazin

A clear understanding of Relmapirazin's properties is essential for its application in
fluorescence microscopy. The following table summarizes key quantitative data.
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Property Value Source
Molecular Weight 372.3 g/mol MediBeacon
Molecular Formula C12H16N60Os MediBeacon
Excitation Wavelength ~440 nm (peak)

Absorbance Peaks 266 nm and 435 nm

Emission Wavelength ~560 nm (broad)

Solubility High in aqueous solutions

Protein Binding Negligible

Metabolism Negligible

Elimination Glomerular filtration

Mechanism of Action in GFR Measurement

Relmapirazin's utility in GFR measurement is based on its clearance from the bloodstream by
the kidneys. After intravenous injection, it is freely filtered by the glomeruli and is not subject to
tubular secretion or reabsorption. The rate of its clearance is therefore directly proportional to
the GFR. The MediBeacon Transdermal GFR System non-invasively measures the decay of
Relmapirazin's fluorescence signal through the skin to calculate GFR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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